2-Methyl-1-(3-nitropyridin-2-YL)piperazine

• Molecular Formula: C10H14N4O2
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 2-methyl-1-(3-nitropyridin-2-yl)piperazine
• InChI: InChI=1S/C10H14N4O2/c1-8-7-11-5-6-13(8)10-9(14(15)16)3-2-4-12-10/h2-4,8,11H,5-7H2,1H3
• InChI Key: KGFDLDPGSMDWRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCN1C2=C(C=CC=N2)[N+](=O)[O-]

Description

2-Methyl-1-(3-nitropyridin-2-yl)piperazine (CAS 622405-24-7) is a chemical compound with the molecular formula C10H14N4O2 and a molecular weight of 222.25 g/mol . It belongs to the class of piperazine derivatives, which are prominent scaffolds in medicinal chemistry due to their significant role in optimizing the pharmacokinetic properties of molecules and serving as a core structure in various biologically active compounds . The piperazine ring is a common feature in numerous FDA-approved drugs and is frequently investigated for its utility in developing new therapeutic agents . While specific mechanistic studies on this exact compound are limited in the public domain, its core structure is closely related to 1-(3-nitropyridin-2-yl)piperazine, which is extensively used as a key synthetic intermediate in pharmaceutical research. This precursor is a common building block for developing potent enzyme inhibitors . Recent scientific literature highlights that derivatives based on this structural framework show promising activity as urease inhibitors . Urease is a nickel-dependent enzyme that is a crucial virulence factor for pathogens like Helicobacter pylori , and its inhibition is a valuable strategy in treating gastrointestinal infections and some gastric disorders . Researchers value this compound as a molecular building block for constructing more complex molecules, particularly in synthesizing potential enzyme inhibitors and other pharmacologically active agents . This product is intended for research and laboratory use only. It is not intended for diagnostic, therapeutic, or any human or veterinary use.

Preparation Methods

The synthesis of 2-Methyl-1-(3-nitropyridin-2-yl)piperazine typically involves the reaction of 2-methylpiperazine with 3-nitropyridine under specific conditions. One common method includes refluxing the reactants in acetonitrile with potassium carbonate as a base for 12 to 48 hours . The reaction mixture is then purified using column chromatography to obtain the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

2-Methyl-1-(3-nitropyridin-2-yl)piperazine can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Cyclization: The compound can participate in cyclization reactions to form more complex heterocyclic structures.

Common reagents used in these reactions include hydrogen gas, palladium catalysts, and nucleophiles such as amines or thiols. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

2-Methyl-1-(3-nitropyridin-2-yl)piperazine has several scientific research applications:

Medicinal Chemistry:

Biological Studies: The compound’s derivatives are studied for their biological activities, including enzyme inhibition and antimicrobial properties.

Industrial Applications: It serves as an intermediate in the production of various pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(3-nitropyridin-2-yl)piperazine and its derivatives often involves the inhibition of specific enzymes. For example, as a urease inhibitor, it binds to the active site of the urease enzyme, preventing the breakdown of urea into ammonia and carbamate. This inhibition disrupts the nitrogen metabolism in urease-producing bacteria, leading to their reduced survival and pathogenicity .

Comparison with Similar Compounds

Data Tables

Table 1. Key Pharmacological and Physicochemical Comparisons

Compound	Structure Feature	Ki/EC50 (nM)	Solubility (μM)	Metabolic Stability	Reference
Compound 3	Benzyl-piperazine	58 (hA2AAR)	Not reported	Moderate	[1]
Compound 8a	Direct N-phenylpiperazinyl	Not tested	<20 (pH 2.0/6.5)	Low	[3]
Compound 9a	Butyl-piperazine	Antiviral EC50 = 0.2 μM	Not reported	High (CC50 = 50 μM)	[4]
Compound 3d	Three-carbon spacer	0.3 (5-HT1A)	>80 (pH 2.0/6.5)	Moderate	[5]
Target Compound	3-Nitropyridinyl, 2-methyl	Pending	Predicted low	High (steric shield)	N/A

Table 2. Impact of Substituents on Piperazine

Substituent Type	Effect on Activity	Example Compounds	Reference
Benzyl	↑ hA2AAR affinity (Ki = 58 nM)	Compound 3	[1]
Nitro (pyridinyl)	Predicted ↑ binding via electronic effects	Target compound	N/A
Methyl (2-position)	↑ Metabolic stability	Target compound	[4, 16]
Ethylene spacer	↑ Solubility (80 μM)	Compounds 8ac, 8ad	[3]

Biological Activity

2-Methyl-1-(3-nitropyridin-2-YL)piperazine is a compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This piperazine derivative, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly as an inhibitor of urease and other biological targets.

• Molecular Formula : C10H12N4O2
• Molecular Weight : 220.23 g/mol
• IUPAC Name : 2-methyl-1-(3-nitropyridin-2-yl)piperazine

The biological activity of 2-Methyl-1-(3-nitropyridin-2-YL)piperazine is primarily attributed to its ability to inhibit urease, an enzyme critical for the survival of Helicobacter pylori, a bacterium associated with gastric ulcers and cancer. The inhibition of urease disrupts the bacterial ability to neutralize stomach acid, thereby enhancing the efficacy of antibiotics used in treatment regimens.

Biological Activity Overview

The compound has been evaluated for various biological activities, including:

Urease Inhibition

Research indicates that 2-Methyl-1-(3-nitropyridin-2-YL)piperazine exhibits significant urease inhibitory activity. In vitro studies have demonstrated that it can effectively reduce urease activity, which is crucial for combating H. pylori infections.

Compound	IC50 (µM)	Reference
2-Methyl-1-(3-nitropyridin-2-YL)piperazine	7.66 ± 0.37
Standard Thiourea	23.2 ± 11.0

Antiproliferative Effects

In addition to its urease inhibition, this compound has been investigated for its antiproliferative effects on various cancer cell lines. Studies have shown that it can induce cell death through necroptosis mechanisms, which may provide a novel approach in cancer therapy.

Study on Urease Inhibition

A study focused on the synthesis of derivatives of 1-(3-nitropyridin-2-yl)piperazine reported that several compounds, including 2-Methyl-1-(3-nitropyridin-2-YL)piperazine, were evaluated for their urease inhibitory potency. The results indicated that the compound had a lower IC50 value compared to standard inhibitors, suggesting a strong potential for therapeutic use against H. pylori infections .

Anticancer Activity

Further investigations into the anticancer properties revealed that this compound could trigger necroptotic signaling pathways in K562 leukemic cells. The study highlighted its ability to bind to aminergic receptors and induce cell death without activating traditional apoptotic pathways . This finding opens avenues for developing new cancer therapies leveraging necroptosis.